2-[2-(Hydroxymethyl)-1,3-thiazol-4-yl]acetic acid

• Molecular Formula: C6H7NO3S
• Molecular Weight: 173.19 g/mol
• IUPAC Name: 2-[2-(hydroxymethyl)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C6H7NO3S/c8-2-5-7-4(3-11-5)1-6(9)10/h3,8H,1-2H2,(H,9,10)
• InChI Key: PQDOXWGKIURNEE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)CO)CC(=O)O

Description

2-[2-(Hydroxymethyl)-1,3-thiazol-4-yl]acetic acid is a heterocyclic compound containing a thiazole ring. Thiazoles are known for their diverse biological activities and are found in various biologically active molecules, including vitamins and drugs

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of thioamides with α-halo acids under basic conditions to form the thiazole ring . The hydroxymethyl group can be introduced through a subsequent hydroxymethylation reaction using formaldehyde and a suitable base .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

2-[2-(Hydroxymethyl)-1,3-thiazol-4-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form a carboxylic acid.

Reduction: The thiazole ring can be reduced under specific conditions.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Reagents like halogens and nucleophiles (e.g., amines) are commonly used.

Major Products

Oxidation: Formation of 2-[2-(Carboxymethyl)-1,3-thiazol-4-yl]acetic acid.

Reduction: Formation of reduced thiazole derivatives.

Substitution: Formation of various substituted thiazole derivatives.

Scientific Research Applications

2-[2-(Hydroxymethyl)-1,3-thiazol-4-yl]acetic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its role in enzyme inhibition and receptor modulation.

Industry: Utilized in the production of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 2-[2-(Hydroxymethyl)-1,3-thiazol-4-yl]acetic acid involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or activation of signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Thiazole: The parent compound of the thiazole family.

Sulfathiazole: An antimicrobial drug containing a thiazole ring.

Ritonavir: An antiretroviral drug with a thiazole moiety.

Uniqueness

2-[2-(Hydroxymethyl)-1,3-thiazol-4-yl]acetic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the hydroxymethyl and acetic acid groups enhances its solubility and reactivity compared to other thiazole derivatives .